Cas no 66478-68-0 ([1,1'-Binaphthalene]-2,2',7,7'-tetrol)

[1,1'-Binaphthalene]-2,2',7,7'-tetrol structure
66478-68-0 structure
Product Name:[1,1'-Binaphthalene]-2,2',7,7'-tetrol
CAS No:66478-68-0
MF:C20H14O4
MW:318.322765827179
CID:396267
PubChem ID:11415880
Update Time:2025-04-19

[1,1'-Binaphthalene]-2,2',7,7'-tetrol Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Binaphthalene]-2,2',7,7'-tetrol
    • 1-(2,7-dihydroxynaphthalen-1-yl)naphthalene-2,7-diol
    • FUXWXKZEFOPVKY-UHFFFAOYSA-N
    • DTXSID80465234
    • SCHEMBL12251173
    • [1,1'-binaphthalene]-2,2',7,7'-tetraol
    • 66478-68-0
    • Inchi: 1S/C20H14O4/c21-13-5-1-11-3-7-17(23)19(15(11)9-13)20-16-10-14(22)6-2-12(16)4-8-18(20)24/h1-10,21-24H
    • InChI Key: FUXWXKZEFOPVKY-UHFFFAOYSA-N
    • SMILES: OC1C=CC2C=CC(=CC=2C=1C1=C(C=CC2C=CC(=CC1=2)O)O)O

Computed Properties

  • Exact Mass: 318.08922
  • Monoisotopic Mass: 318.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 80.9Ų

Experimental Properties

  • PSA: 80.92
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